[(2-Bromo-3-pyridinyl)oxy]-N,N-diethylacetamide

• CAS RN: 118650-05-8
• Molecular Formula: C11H15BrN2O2
• Molecular Weight: 287.15 g/mol
• IUPAC Name: 2-(2-bromopyridin-3-yl)oxy-N,N-diethylacetamide
• InChI: InChI=1S/C11H15BrN2O2/c1-3-14(4-2)10(15)8-16-9-6-5-7-13-11(9)12/h5-7H,3-4,8H2,1-2H3
• InChI Key: QPMIHWNNWXDNGI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)COC1=C(N=CC=C1)Br

Description

[(2-Bromo-3-pyridinyl)oxy]-N,N-diethylacetamide is a useful research compound. Its molecular formula is C11H15BrN2O2 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethylamine (0.874 g) was slowly added with cooling to [(2-bromo-3-pyridinyl)oxy]acetic acid (2.58 g) in toluene (10 ml). The solution was then dded to phosphorous pentoxide (1.87 g) and diethylamine (1.74 g) in toluene (10 ml). After the addition the mixture was heated under reflux overnight. The dark solution was diluted with water (20 ml), made alkaline with 8% sodium bicarbonate (20 ml) and extracted with ethyl acetate (3×30 ml). The combined organic extracts were dried and the solvent was evaporated in vacuo to give the title compound as a brown oil (2.8 g). t.l.c. (toluene-ethanol-0.88 ammonia 80:20:1) Rf 0.47.